molecular formula C9H10F2N4O B8423216 2-[5-(1,1-Difluoro-ethyl)-furan-2-ylmethyl]-2H-[1,2,3]triazol-4-ylamine

2-[5-(1,1-Difluoro-ethyl)-furan-2-ylmethyl]-2H-[1,2,3]triazol-4-ylamine

Cat. No.: B8423216
M. Wt: 228.20 g/mol
InChI Key: LEZJUYTVYNRAGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[5-(1,1-Difluoro-ethyl)-furan-2-ylmethyl]-2H-[1,2,3]triazol-4-ylamine is a useful research compound. Its molecular formula is C9H10F2N4O and its molecular weight is 228.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10F2N4O

Molecular Weight

228.20 g/mol

IUPAC Name

2-[[5-(1,1-difluoroethyl)furan-2-yl]methyl]triazol-4-amine

InChI

InChI=1S/C9H10F2N4O/c1-9(10,11)7-3-2-6(16-7)5-15-13-4-8(12)14-15/h2-4H,5H2,1H3,(H2,12,14)

InChI Key

LEZJUYTVYNRAGY-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(O1)CN2N=CC(=N2)N)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a mixture of 2-[5-(1,1-difluoro-ethyl)-furan-2-ylmethyl]-4-nitro-2H-[1,2,3]triazole (471 mg, 1.82 mmol), iron powder (309 mg, 5.47 mmol) and NH4Cl (493 mg, 9.12 mmol) in a mixture of EtOH (7.0 mL) and water (3.5 mL) was stirred at 85° C. for 20 min. The reaction mixture was filtered while hot and concentrated under reduced pressure. CH2Cl2 (10 mL) was added followed by water (10 mL). The aq. layer was extracted with CH2Cl2 (2×10 mL) and the combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the title compound as a yellow oil. LC-MS-conditions 02: tR=0.82 min; [M+H+AcCN]+=270.24.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-[5-(1,1-difluoro-ethyl)-furan-2-ylmethyl]-4-nitro-2H-[1,2,3]triazole
Quantity
471 mg
Type
reactant
Reaction Step Two
Name
Quantity
493 mg
Type
reactant
Reaction Step Two
Name
Quantity
309 mg
Type
catalyst
Reaction Step Two
Name
Quantity
7 mL
Type
solvent
Reaction Step Three
Name
Quantity
3.5 mL
Type
solvent
Reaction Step Three

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